Cas no 450342-99-1 (4-ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 450342-99-1
• MF: C₂₀H₁₈FN₃O₂S
• MW: 383.43922662735
• CID: 6016207
• PubChem ID: 3399734
• Update Time: 2025-06-19

4-ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Benzamide, 4-ethoxy-N-[2-(4-fluorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-
• 450342-99-1
• 4-ethoxy-N-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000569719
• Oprea1_310778
• F0541-1400
• EU-0062213
• AKOS024582167
• SR-01000569719-1
• 4-ethoxy-N-[2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• 4-ethoxy-N-(2-(4-fluorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• Inchi： 1S/C20H18FN3O2S/c1-2-26-16-9-3-13(4-10-16)20(25)22-19-17-11-27-12-18(17)23-24(19)15-7-5-14(21)6-8-15/h3-10H,2,11-12H2,1H3,(H,22,25)
• InChI Key： KSLQWQYQHOUSTJ-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(F)C=C2)N=C2CSCC2=1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 383.11037616g/mol
• Monoisotopic Mass: 383.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 497.6±45.0 °C(Predicted)
• pka: 12.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 4-Ethoxy-N-2-(4-Fluorophenyl)-2H,4H,6H-Thieno[3,4-c]Pyrazol-3-ylbenzamide (CAS No. 450342-99-1)

4-Ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide, with the CAS number 450342-99-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 4-Ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide is characterized by a thienopyrazole core linked to a benzamide moiety through an ethoxy group. The presence of the fluorine atom in the phenyl ring adds to the compound's lipophilicity and may enhance its bioavailability and metabolic stability. These structural features make it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 4-Ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-Ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide has also been investigated for its anti-cancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic profile of 4-Ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide has been evaluated in animal models. Results indicate that it has good oral bioavailability and a favorable half-life, making it suitable for further development as an oral therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug-drug interactions.

Safety assessments are a critical component of drug development. Preliminary toxicity studies have shown that 4-Ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide is well-tolerated at therapeutic doses in animal models. However, further investigations are required to evaluate its long-term safety and potential side effects in humans.

In conclusion, 4-Ethoxy-N-2-(4-fluorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 450342-99-1) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to optimize its formulation and delivery methods to maximize its therapeutic efficacy while minimizing potential side effects.